Cas no 2229547-96-8 (4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol
• CAS No: 2229547-96-8
• MF: C₁₂H₁₇FN₂O
• MW: 224.274586439133
• CID: 6000407
• PubChem ID: 165756628
• Update Time: 2025-11-03

4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol
• 2229547-96-8
• EN300-1804161

• Inchi： 1S/C12H17FN2O/c13-10-5-9(6-15-7-10)12(8-14)3-1-11(16)2-4-12/h5-7,11,16H,1-4,8,14H2
• InChI Key： URDPHMXRLUUDSL-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 224.13249133g/mol
• Monoisotopic Mass: 224.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol (CAS: 2229547-96-8)

The compound 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol (CAS: 2229547-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane scaffold substituted with an aminomethyl group and a fluoropyridine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary in vitro studies have demonstrated its ability to interact with certain enzymes and receptors, suggesting potential applications in neurological and oncological disorders. The presence of the 5-fluoropyridin-3-yl group is particularly noteworthy, as it may enhance the compound's binding affinity and selectivity towards target proteins. Researchers have also explored its metabolic stability and pharmacokinetic profile, which are critical for its development as a therapeutic agent.

Recent synthetic efforts have focused on optimizing the production of 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol, with an emphasis on improving yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the synthesis, reducing the environmental impact and cost of production. These advancements are expected to facilitate larger-scale production for preclinical and clinical studies.

In addition to its pharmacological potential, the compound has also been investigated for its use in chemical biology as a probe to study biological pathways. Its unique structure allows for the incorporation of fluorescent or radioactive labels, enabling researchers to track its distribution and interaction within cellular systems. This has provided valuable insights into the compound's mechanism of action and its potential off-target effects.

Despite these promising developments, challenges remain in the development of 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance its drug-like properties while maintaining its biological activity.

In conclusion, 4-(aminomethyl)-4-(5-fluoropyridin-3-yl)cyclohexan-1-ol represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on advancing its therapeutic potential through targeted modifications and comprehensive preclinical evaluations.